Pyrimidine 2',3'-dideoxyribonucleosides

Pyrimidine 2',3'-dideoxyribonucleosides are a class of nucleoside analogs derived from pyrimidine, specifically 2',3'-dideoxycytidine (ddC) and 2',3'-dideoxyuridine (ddU). These compounds play significant roles in antiviral therapy due to their ability to interfere with viral DNA synthesis. In particular, ddC has been widely used as a therapeutic agent for HIV-1 infection, acting by incorporating into the growing viral DNA chain, leading to premature termination of the strand and inhibition of reverse transcriptase activity. The structure of 2',3'-dideoxyribonucleosides differs from that of normal deoxycytidine or deoxyuridine at the 2' and 3' positions, which prevents the formation of stable phosphodiester bonds with subsequent nucleotides, thereby creating chain termination points in viral DNA replication. These analogs are crucial for understanding mechanisms of antiviral drug action and for developing new strategies to combat viral infections.
Pyrimidine 2',3'-dideoxyribonucleosides
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